3-(4-bromophenyl)-5-nitro-1,2-benzisoxazole

• IUPAC Name: 3-(4-bromophenyl)-5-nitro-1,2-benzoxazole
• InChI: InChI=1S/C13H7BrN2O3/c14-9-3-1-8(2-4-9)13-11-7-10(16(17)18)5-6-12(11)19-15-13/h1-7H
• InChI Key: JLIVPFKUSQQOIK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NOC3=C2C=C(C=C3)[N+](=O)[O-])Br
• Molecular Formula: C13H7BrN2O3
• Molecular Weight: 319.11 g/mol

Description

3-(4-bromophenyl)-5-nitro-1,2-benzisoxazole, also known as NBQX, is a synthetic compound that belongs to the class of non-competitive AMPA receptor antagonists. It was first developed in the 1990s as a potential treatment for neurological disorders such as epilepsy, stroke, and Parkinson's disease. Since then, it has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential applications in scientific research.

Mechanism of Action

3-(4-bromophenyl)-5-nitro-1,2-benzisoxazole acts as a non-competitive antagonist of AMPA receptors. It binds to a specific site on the receptor and prevents the binding of glutamate, a neurotransmitter that activates the receptor. By blocking the activation of AMPA receptors, 3-(4-bromophenyl)-5-nitro-1,2-benzisoxazole reduces the excitability of neurons and can prevent the development of seizures and other neurological disorders.
Biochemical and Physiological Effects
3-(4-bromophenyl)-5-nitro-1,2-benzisoxazole has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated that 3-(4-bromophenyl)-5-nitro-1,2-benzisoxazole can reduce the release of glutamate from neurons and can prevent the activation of NMDA receptors, another type of neurotransmitter receptor. In vivo studies have shown that 3-(4-bromophenyl)-5-nitro-1,2-benzisoxazole can reduce the severity and duration of seizures in animal models of epilepsy. 3-(4-bromophenyl)-5-nitro-1,2-benzisoxazole has also been shown to have neuroprotective effects, reducing the damage caused by ischemia and other types of brain injury.

Advantages and Limitations for Lab Experiments

3-(4-bromophenyl)-5-nitro-1,2-benzisoxazole has several advantages as a tool compound for scientific research. It is a highly specific antagonist of AMPA receptors and does not affect other neurotransmitter receptors. It is also relatively stable and easy to use in experiments. However, 3-(4-bromophenyl)-5-nitro-1,2-benzisoxazole has some limitations. It can only be used in vitro or in animal models, and its effects may not be directly applicable to humans. In addition, 3-(4-bromophenyl)-5-nitro-1,2-benzisoxazole has a relatively short half-life, which can limit its usefulness in certain experiments.

Future Directions

There are several potential future directions for research on 3-(4-bromophenyl)-5-nitro-1,2-benzisoxazole. One area of interest is the development of more potent and selective AMPA receptor antagonists that can be used in human clinical trials. Another area of interest is the investigation of the role of AMPA receptors in neurological disorders such as Alzheimer's disease and schizophrenia. Finally, 3-(4-bromophenyl)-5-nitro-1,2-benzisoxazole could be used to study the effects of environmental toxins and other compounds on AMPA receptor function, providing insights into the mechanisms of neurotoxicity.

Synthesis Methods

The synthesis of 3-(4-bromophenyl)-5-nitro-1,2-benzisoxazole involves the reaction of 4-bromoaniline with 5-nitroisatoic anhydride in the presence of a base catalyst. The resulting product is then purified by recrystallization to obtain pure 3-(4-bromophenyl)-5-nitro-1,2-benzisoxazole. The synthesis method has been optimized to improve the yield and purity of 3-(4-bromophenyl)-5-nitro-1,2-benzisoxazole, making it a widely used compound in scientific research.

Scientific Research Applications

3-(4-bromophenyl)-5-nitro-1,2-benzisoxazole has been extensively studied for its potential applications in scientific research. It is commonly used as a tool compound to study the function of AMPA receptors, which are important neurotransmitter receptors in the brain. 3-(4-bromophenyl)-5-nitro-1,2-benzisoxazole has also been used to investigate the role of AMPA receptors in synaptic plasticity, learning, and memory. In addition, 3-(4-bromophenyl)-5-nitro-1,2-benzisoxazole has been used to study the effects of drugs and other compounds on AMPA receptor function.